6-methyl-3-(2-oxo-2-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 6-methyl-3-[2-oxo-2-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]ethyl]pyrimidin-4-one
• InChI: InChI=1S/C12H14F3N3O3/c1-8-2-10(19)18(7-16-8)5-11(20)17-3-9(4-17)21-6-12(13,14)15/h2,7,9H,3-6H2,1H3
• InChI Key: GONSZOWIDMDWAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)N2CC(C2)OCC(F)(F)F
• Molecular Formula: C12H14F3N3O3
• Molecular Weight: 305.25 g/mol

Description

6-methyl-3-(2-oxo-2-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C12H14F3N3O3 and its molecular weight is 305.257. The purity is usually 95%.
BenchChem offers high-quality 6-methyl-3-(2-oxo-2-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethyl)pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-methyl-3-(2-oxo-2-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethyl)pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Ionic Liquid-Promoted Synthesis : The synthesis of novel chromone-pyrimidine coupled derivatives, including those related to the compound , has been facilitated using environmentally friendly ionic liquids. These compounds exhibit significant in vitro antifungal and antibacterial activity, making them potential candidates for antimicrobial drug development. Their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles suggest good oral drug-like properties. Notably, some derivatives have shown non-cytotoxic nature against human cancer cell lines like HeLa, indicating their safety and potential for further drug development (Tiwari et al., 2018).

Anticancer and Anti-inflammatory Applications

• Pyrazolopyrimidines as Anticancer Agents : Derivatives of pyrimidinone, such as pyrazolopyrimidines, have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds have shown potential in inhibiting the growth of cancer cells and could serve as a base for the development of new anticancer medications (Rahmouni et al., 2016).

Antimicrobial and Herbicidal Applications

• Synthesis and Antimicrobial Activity of Pyrimidinone Derivatives : Various pyrimidinone and oxazinone derivatives fused with thiophene rings have been synthesized and shown to possess good antibacterial and antifungal activities. These findings suggest their potential use as antimicrobial agents in agriculture and medicine (Hossan et al., 2012).

• Herbicide Development : The development of novel herbicides based on modifications of pyrimidine derivatives demonstrates their utility in agricultural applications. Specific derivatives have been shown to exhibit high efficacy against weeds such as Barnyard grass in paddy rice, highlighting their potential for commercial development as herbicides (Tamaru et al., 1997).